Cas no 2172128-05-9 (1'-(butan-2-yl)-4-azaspirobicyclo2.2.2octane-2,2'-pyrrolidine)

• Product Name: 1'-(butan-2-yl)-4-azaspirobicyclo2.2.2octane-2,2'-pyrrolidine
• CAS No: 2172128-05-9
• MF: C₁₄H₂₆N₂
• MW: 222.369643688202
• CID: 6015414
• PubChem ID: 165484773
• Update Time: 2025-07-16

1'-(butan-2-yl)-4-azaspirobicyclo2.2.2octane-2,2'-pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1'-(butan-2-yl)-4-azaspirobicyclo2.2.2octane-2,2'-pyrrolidine
• 1'-(butan-2-yl)-4-azaspiro[bicyclo[2.2.2]octane-2,2'-pyrrolidine]
• EN300-1273848
• 2172128-05-9

• Inchi： 1S/C14H26N2/c1-3-12(2)16-8-4-7-14(16)11-15-9-5-13(14)6-10-15/h12-13H,3-11H2,1-2H3
• InChI Key： HTGBPBRGLLGVKY-UHFFFAOYSA-N
• SMILES： N1(C(C)CC)CCCC21CN1CCC2CC1

Computed Properties

• Exact Mass: 222.209598838g/mol
• Monoisotopic Mass: 222.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 6.5Ų

Additional information on 1'-(butan-2-yl)-4-azaspirobicyclo2.2.2octane-2,2'-pyrrolidine

Comprehensive Overview of 1'-(butan-2-yl)-4-azaspirobicyclo[2.2.2]octane-2,2'-pyrrolidine (CAS No. 2172128-05-9)

The compound 1'-(butan-2-yl)-4-azaspirobicyclo[2.2.2]octane-2,2'-pyrrolidine (CAS No. 2172128-05-9) is a structurally unique molecule that has garnered significant interest in the field of organic chemistry and pharmaceutical research. Its complex spirobicyclic architecture, featuring a fused pyrrolidine ring system, makes it a valuable scaffold for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a bioactive intermediate in the synthesis of novel therapeutics targeting neurological and metabolic disorders.

In recent years, the demand for spirocyclic compounds like 1'-(butan-2-yl)-4-azaspirobicyclo[2.2.2]octane-2,2'-pyrrolidine has surged due to their ability to mimic natural product frameworks. This compound's rigid three-dimensional structure enhances binding affinity to biological targets, a feature highly sought after in the development of selective enzyme inhibitors and receptor modulators. Its CAS No. 2172128-05-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

The synthesis of 1'-(butan-2-yl)-4-azaspirobicyclo[2.2.2]octane-2,2'-pyrrolidine involves sophisticated multi-step organic reactions, including cyclization and alkylation strategies. Its butan-2-yl side chain introduces lipophilicity, which can be tailored to improve pharmacokinetic properties. This adaptability aligns with the growing trend of structure-activity relationship (SAR) optimization in medicinal chemistry, a topic frequently discussed in forums and publications.

From an industrial perspective, CAS No. 2172128-05-9 is often explored for its potential in high-value fine chemicals and specialty materials. Its azaspiro core is a key motif in designing advanced catalysts and ligands for asymmetric synthesis, a hot topic in green chemistry. Environmental concerns have driven interest in sustainable synthetic routes for such compounds, with researchers investigating catalytic methods to reduce waste and energy consumption.

The versatility of 1'-(butan-2-yl)-4-azaspirobicyclo[2.2.2]octane-2,2'-pyrrolidine extends to its potential applications in agrochemicals and flavor/fragrance industries. Its pyrrolidine moiety is a common feature in molecules with plant growth-regulating properties, while its spirocyclic framework can contribute to odorant stability. These applications are frequently queried in search engines by professionals seeking innovative chemical solutions.

Analytical characterization of CAS No. 2172128-05-9 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are critical for verifying the compound's stereochemical purity, a parameter of utmost importance in regulatory submissions. The rise of AI-assisted molecular modeling has further accelerated research on this compound, with computational tools predicting its conformational dynamics and intermolecular interactions.

In conclusion, 1'-(butan-2-yl)-4-azaspirobicyclo[2.2.2]octane-2,2'-pyrrolidine represents a fascinating case study in modern chemical innovation. Its CAS No. 2172128-05-9 serves as a gateway to diverse scientific inquiries, from drug design to material engineering. As interdisciplinary research expands, this compound is poised to remain at the forefront of discussions on molecular complexity and functional versatility in the chemical sciences.